Cas no 1623886-01-0 (3-Chloro-2-cyclopentylsulfanyl-pyridine)

• Product Name: 3-Chloro-2-cyclopentylsulfanyl-pyridine
• CAS No: 1623886-01-0
• MF: C₁₀H₁₂ClNS
• MW: 213.726980209351
• MDL: MFCD31557916
• CID: 4783888
• Update Time: 2025-10-28

3-Chloro-2-cyclopentylsulfanyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-cyclopentylsulfanyl-pyridine
• 3-chloro-2-cyclopentylsulfanylpyridine
• 3-Chloro-2-cyclopentylsulfanyl-pyridine

• MDL： MFCD31557916
• Inchi： 1S/C10H12ClNS/c11-9-6-3-7-12-10(9)13-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2
• InChI Key： VVOXPRDOWRUPMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1SC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 3.6
• Topological Polar Surface Area: 38.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Chloro-2-cyclopentylsulfanyl-pyridine

Introduction to 3-Chloro-2-cyclopentylsulfanyl-pyridine (CAS No. 1623886-01-0)

3-Chloro-2-cyclopentylsulfanyl-pyridine (CAS No. 1623886-01-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of a chloro group and a cyclopentylsulfanyl substituent on the pyridine ring imparts distinct chemical and biological properties, making it an intriguing candidate for further investigation.

The molecular structure of 3-Chloro-2-cyclopentylsulfanyl-pyridine consists of a pyridine ring with a chlorine atom at the 3-position and a cyclopentylsulfanyl group at the 2-position. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a common scaffold in many biologically active compounds. The chlorine substituent can influence the compound's reactivity and electronic properties, while the cyclopentylsulfanyl group provides additional steric and electronic effects that can modulate its biological activity.

Recent studies have highlighted the potential of 3-Chloro-2-cyclopentylsulfanyl-pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-Chloro-2-cyclopentylsulfanyl-pyridine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Chloro-2-cyclopentylsulfanyl-pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and Erk kinases, which are crucial for cancer cell survival. These findings open up new avenues for the development of targeted therapies against various types of cancer.

The synthetic accessibility of 3-Chloro-2-cyclopentylsulfanyl-pyridine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural modifications. For example, a recent publication in Organic Letters described a concise and scalable synthesis method that involves a palladium-catalyzed coupling reaction followed by sulfuration. This synthetic strategy not only simplifies the preparation process but also enables the exploration of analogues with enhanced biological activities.

Beyond its direct therapeutic applications, 3-Chloro-2-cyclopentylsulfanyl-pyridine has also found use as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its unique structural features make it an excellent starting point for generating diverse libraries of compounds with potential biological activities. By systematically varying substituents on the pyridine ring or introducing additional functional groups, researchers can rapidly identify hits with desired pharmacological profiles.

In conclusion, 3-Chloro-2-cyclopentylsulfanyl-pyridine (CAS No. 1623886-01-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important molecule in the field.